Cas no 22165-08-8 ( )

• Product Name: &nbsp
• CAS No: 22165-08-8
• MF: C₂₂H₃₈O
• MW: 318.53652715683
• CID: 912234
• PubChem ID: 313887
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• p-Pentadecylanisol; Methyl-(4-pentadecyl-phenyl)-aether; NSC229602; 4-Pentadecyl-anisol; SureCN3220290; AC1L7OG8; 4-pentadecyl-anisole; 4-Methoxy-1-pentadecyl-benzol;
• DTXSID60310657
• 22165-08-8
• NSC229602
• SCHEMBL3220290
• NSC-229602
•  

• Inchi： 1S/C22H38O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-17-19-22(23-2)20-18-21/h17-20H,3-16H2,1-2H3
• InChI Key： UQIRCMQIXDHIKQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 318.29244
• Monoisotopic Mass: 318.292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.882
• Boiling Point: 412.4°C at 760 mmHg
• Flash Point: 215.2°C
• Refractive Index: 1.481
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles